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Compound of Interest

2-methylthio-4-
Compound Name:

trifluoromethylbenzoic acid

cat. No.: B1310588

Application Notes and Protocols for 2-
methylthio-4-trifluoromethylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2-
methylthio-4-trifluoromethylbenzoic acid (CAS No. 142994-05-6). The information is
intended to support researchers, scientists, and drug development professionals in maintaining
a safe laboratory environment and ensuring the integrity of the compound.

Section 1: Chemical and Physical Properties

2-methylthio-4-trifluoromethylbenzoic acid is a benzoic acid derivative. Its key properties
are summarized in the table below.
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Property Value Source

CAS Number 142994-05-6 [1]

Molecular Formula CoH7F30:2S [1]

Molecular Weight 236.21 g/mol [1]

) ) Inferred from related
Physical State Solid, powder
compounds|2]

Purity >97% [1]

Section 2: Safety and Hazard Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-methylthio-4-trifluoromethylbenzoic acid is classified with the following hazards:

e H302: Harmful if swallowed[3]
e H412: Harmful to aquatic life with long lasting effects[3]
Signal Word: Warning[3]

It is imperative to handle this compound with appropriate personal protective equipment and in
a well-ventilated area.

Section 3: Handling and Storage Procedures
Personal Protective Equipment (PPE)

When handling 2-methylthio-4-trifluoromethylbenzoic acid, the following PPE is mandatory:
o Eye Protection: Wear chemical safety goggles or a face shield.[4]
e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).[5]

» Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.[4]
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» Respiratory Protection: In case of inadequate ventilation or when handling large quantities,
use a NIOSH-approved respirator.[4]

Storage

Proper storage is crucial to maintain the stability and integrity of the compound.

Storage Condition Recommendation Source

Temperature 4°C [1]

Store under a dry, inert
Atmosphere _ [1]
atmosphere (e.g., nitrogen).

] Keep in a tightly closed,
Container ) ) ) [6]
corrosion-resistant container.

Store in a cool, dry, and well-
Location ventilated area away from [61[7]

incompatible materials.

Incompatible Materials: Strong oxidizing agents, bases.[4][8]

Handling Workflow

The following diagram outlines the recommended workflow for handling 2-methylthio-4-
trifluoromethylbenzoic acid.
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Preparation
- Don appropriate PPE
- Ensure fume hood is operational

roceed to

Weighing
- Use a dedicated, clean spatula
- Weigh in a fume hood or ventilated enclosure

ransfer to

Dissolution
- Add slowly to the solvent
- Stir to dissolve

dd to

Reaction
- Conduct reaction in a fume hood
- Monitor temperature and pressure

fter completion

Cleanup
- Decontaminate glassware
- Dispose of waste properly
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( Identify Route of Exposure \
\(Swallowed, Skin, Eyes, Inhaled))

Ingestion Dermal Ocular Inhalation
A \ J \, v
Swallowed: Skin Contact: Eye Contact: Inhalation:
Rinse mouth, seek medical attention Remove clothing, wash with soap and water, Rinse with water, seek medical attention Move to fresh air, seek medical attention

| Report Incident to Supervisor [«

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage procedures for 2-methylthio-4-
trifluoromethylbenzoic acid.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310588#handling-and-storage-procedures-for-2-
methylthio-4-trifluoromethylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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